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Compound of Interest

Compound Name:
(3Z)-5-Methyl-1H-indole-2,3-dione

3-oxime

CAS No.: 13208-98-5

Cat. No.: B082702

Get Quote

Technical Monograph: 5-Methylisatin 3-Oxime (CAS 13208-98-5)

Executive Summary
5-Methylisatin 3-oxime (CAS 13208-98-5) is a pharmacologically significant derivative of the

endogenous indole isatin (1H-indole-2,3-dione). Distinguished by the presence of a methyl

group at the C5 position and an oxime moiety at the C3 carbonyl, this compound serves as a

critical scaffold in medicinal chemistry. It is primarily investigated for its anticonvulsant

properties, exhibiting broad-spectrum activity in preclinical seizure models (Maximal

Electroshock [MES] and Pentylenetetrazole [PTZ]). Beyond neurology, its structural versatility

makes it a valuable intermediate for synthesizing complex heterocyclic systems, including

spiro-indoles and kinase inhibitors.

This guide provides a comprehensive technical analysis of CAS 13208-98-5, covering its

physicochemical profile, synthesis protocols, pharmacological mechanisms, and safety

standards for research applications.
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Chemical Identity & Structural Analysis
The compound belongs to the class of isatin oximes. The introduction of the electron-donating

methyl group at C5 and the oxime functionality at C3 significantly alters its electronic properties

compared to the parent isatin, enhancing lipophilicity and blood-brain barrier (BBB)

permeability.

Attribute Technical Detail

Chemical Name 5-Methyl-1H-indole-2,3-dione 3-oxime

Synonyms
5-Methylisatin 3-oxime; 5-Methyl-3-

hydroxyimino-2-indolinone

CAS Number 13208-98-5

Molecular Formula C₉H₈N₂O₂

Molecular Weight 176.17 g/mol

SMILES CC1=CC2=C(C=C1)NC(=O)C2=NO

InChI Key
Predicted: VAJCSPZKMVQIAP-UHFFFAOYSA-

N

Structural Class Indole; Isatin derivative; Oxime

Physicochemical Profile
Understanding the physicochemical properties is essential for formulation and assay

development. The oxime group introduces hydrogen bond donor/acceptor capabilities,

influencing solubility and receptor binding.
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Property Value / Characteristic Relevance

Appearance
Yellow to orange crystalline

powder

Purity indicator (darkening

indicates oxidation).

Melting Point 235–240 °C (Decomposes)

High thermal stability; requires

careful melting point

determination.

Solubility

Soluble in DMSO, DMF,

Ethanol. Sparingly soluble in

water.

Stock solutions should be

prepared in DMSO/Ethanol.

LogP (Predicted) ~1.2 – 1.5
Moderate lipophilicity;

favorable for CNS penetration.

pKa (Oxime) ~10.4
Weakly acidic; stable at

physiological pH.

H-Bond Donors 2 (NH, OH)
Critical for binding to receptor

active sites (e.g., GABA).

Synthesis & Manufacturing
The synthesis of 5-Methylisatin 3-oxime is a condensation reaction between 5-methylisatin and

hydroxylamine hydrochloride. This process is favored for its high yield and operational

simplicity.

Reaction Pathway
The carbonyl group at position 3 of the isatin ring is more electrophilic than the amide carbonyl

at position 2, allowing for selective oximation.
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Caption: Selective condensation of 5-methylisatin with hydroxylamine to form the 3-oxime

derivative.

Laboratory Scale Protocol
Reagents:

5-Methylisatin (10 mmol, 1.61 g)

Hydroxylamine hydrochloride (15 mmol, 1.04 g)

Sodium Acetate (15 mmol, 1.23 g) or Sodium Carbonate

Solvent: Ethanol (95%) or Ethanol/Water (1:1)

Procedure:

Dissolve 5-methylisatin in warm ethanol (20 mL).

Add a solution of hydroxylamine HCl and sodium acetate in water (10 mL) to the reaction

flask.

Reflux the mixture at 80°C for 2–4 hours. Monitor via TLC (Mobile phase:

Chloroform/Methanol 9:1).

Cool the reaction mixture to room temperature, then chill on ice. The product will

precipitate as yellow crystals.
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Filter the solid, wash with cold water (to remove salts) and cold ethanol.

Purification: Recrystallize from ethanol to obtain analytical grade crystals.

Yield: Typically 85–95%.

Pharmacology & Mechanism of Action
5-Methylisatin 3-oxime is a "privileged structure" in anticonvulsant drug discovery. Its efficacy is

attributed to a multi-modal mechanism of action involving ion channel modulation and

neurotransmitter regulation.

Mechanistic Pathways
Voltage-Gated Sodium Channels (VGSCs): The compound stabilizes the inactive state of

Na+ channels, preventing repetitive neuronal firing during a seizure event. This mimics the

action of phenytoin.

GABAergic Modulation: It acts as a positive allosteric modulator (PAM) or agonist at the

benzodiazepine binding site of the GABA-A receptor, enhancing inhibitory transmission.

Carbonic Anhydrase Inhibition: Some isatin derivatives weakly inhibit carbonic anhydrase,

reducing brain pH and suppressing seizure spread.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methylisatin 3-oxime

Voltage-Gated
Na+ Channels

  Blocks

GABA-A
Receptor

  Modulates

Stabilize Inactive State
(Refractory Period)

Enhance Cl- Influx
(Hyperpolarization)

Inhibition of
Neuronal Hyperexcitability

Click to download full resolution via product page

Caption: Dual mechanism of action targeting excitability (Na+) and inhibition (GABA) to

suppress seizures.

Experimental Protocols for Bioassay
For researchers validating the activity of CAS 13208-98-5, the following standard assays are

recommended.

A. Maximal Electroshock Seizure (MES) Test
Validates efficacy against generalized tonic-clonic seizures.[1]

Subjects: Male albino mice (20–25 g).

Administration: Administer test compound (suspended in 0.5% CMC) intraperitoneally (i.p.)

at doses of 30, 100, 300 mg/kg.[2][3]

Stimulus: Apply corneal electrical shock (50 mA, 60 Hz, 0.2 s) 30 minutes post-dose.
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Endpoint: Protection is defined as the abolition of the hind limb tonic extensor component of

the seizure.

B. Subcutaneous Pentylenetetrazole (scPTZ) Test
Validates efficacy against myoclonic/absence seizures.[1]

Stimulus: Inject PTZ (85 mg/kg, s.c.) into the loose skin of the neck.

Observation: Monitor for 30 minutes.

Endpoint: Latency to first clonic seizure and duration of survival.

Safety & Regulatory Information
While 5-Methylisatin 3-oxime is primarily a research chemical, standard safety protocols for

organic synthesis intermediates apply.

GHS Classification:

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (Respiratory Irritation, H335)

Handling: Use in a fume hood. Avoid dust generation. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place (2–8°C recommended) under inert gas (Argon/Nitrogen)

to prevent oxime hydrolysis or oxidation.

Disposal: Incineration in a chemical waste facility equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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